Cas no 1373940-06-7 (5-(3-Bromo-4-methylphenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one)

• Product Name: 5-(3-Bromo-4-methylphenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one
• CAS No: 1373940-06-7
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 2153083
• Update Time: 2023-08-05

5-(3-Bromo-4-methylphenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-4-methylphenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one
• FVTOMEDTIUBUOG-UHFFFAOYSA-N
• 5-(3-Bromo-4-methylphenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one

• Inchi： 1S/C10H9BrN2O2/c1-6-3-4-7(5-8(6)11)9-12-13(2)10(14)15-9/h3-5H,1-2H3
• InChI Key： FVTOMEDTIUBUOG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)C1=NN(C)C(=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Topological Polar Surface Area: 41.9